4-Iodo-2-methylbenzoyl chloride

Core Science & Biosynthesis

A Predictive Guide to the Spectroscopic Data of 4-Iodo-2-methylbenzoyl Chloride

This technical guide provides a detailed predictive analysis of the spectroscopic data (NMR, IR, and MS) for 4-Iodo-2-methylbenzoyl chloride. As a key intermediate in organic synthesis, particularly in the development of pharmaceuticals and advanced materials, a thorough understanding of its spectral characteristics is crucial for researchers and drug development professionals. Due to the limited availability of published experimental spectra for this specific compound, this guide leverages established principles of spectroscopy and comparative data from analogous structures to provide a robust and scientifically grounded prediction of its spectral properties.

Introduction to 4-Iodo-2-methylbenzoyl Chloride

4-Iodo-2-methylbenzoyl chloride (CAS No. 1261777-06-3) is a trifunctional aromatic compound containing a benzoyl chloride, an iodo, and a methyl group.[1] This unique combination of functional groups makes it a versatile building block. The acyl chloride moiety is highly reactive towards nucleophiles, enabling the formation of esters, amides, and ketones. The iodo group provides a site for cross-coupling reactions, such as Suzuki or Sonogashira couplings, allowing for the introduction of further complexity. The methyl group can influence the steric and electronic properties of the molecule and its derivatives.

Given its potential utility, a comprehensive understanding of its analytical data is paramount for reaction monitoring, quality control, and structural elucidation of its products. This guide will provide a detailed, predictive interpretation of its ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data.

Predicted ¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-Iodo-2-methylbenzoyl chloride is predicted to show distinct signals for the aromatic protons and the methyl protons. The chemical shifts are influenced by the electron-withdrawing nature of the acyl chloride and the iodine atom, and the electron-donating nature of the methyl group. The predicted chemical shifts are based on the analysis of related compounds such as 4-iodotoluene and 2-methylbenzoyl chloride.[2][3]

Predicted ¹H NMR Data (in CDCl₃, at 400 MHz):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 7.95	d	1H	H-6
~ 7.70	dd	1H	H-5
~ 7.30	d	1H	H-3
~ 2.50	s	3H	-CH₃

Causality of Predicted Chemical Shifts and Multiplicities:

• H-6: This proton is ortho to the electron-withdrawing acyl chloride group, which will deshield it significantly, placing its signal the furthest downfield. It will appear as a doublet due to coupling with H-5.

• H-5: This proton is meta to the acyl chloride and ortho to the iodine atom. It will be deshielded by both, but to a lesser extent than H-6. It will appear as a doublet of doublets due to coupling with H-6 and H-3.

• H-3: This proton is ortho to the methyl group and meta to the acyl chloride. The electron-donating methyl group will shield this proton, shifting its signal upfield compared to the other aromatic protons. It will appear as a doublet due to coupling with H-5.

• -CH₃: The methyl protons are attached to the aromatic ring and will appear as a singlet in the typical range for aryl methyl groups.

Predicted ¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon framework of 4-Iodo-2-methylbenzoyl chloride. The chemical shifts are predicted based on the known effects of the substituents on the benzene ring, with data from 4-iodotoluene and 2-methylbenzoyl chloride serving as a reference.[3][4]

Predicted ¹³C NMR Data (in CDCl₃, at 100 MHz):

Chemical Shift (δ) ppm	Assignment
~ 168	C=O
~ 142	C-2
~ 139	C-4
~ 135	C-6
~ 131	C-5
~ 128	C-1
~ 95	C-3
~ 22	-CH₃

Rationale for Predicted Chemical Shifts:

• C=O: The carbonyl carbon of the acyl chloride will appear at a characteristic downfield shift.

• C-2 & C-4: The carbons bearing the methyl and iodo groups will have their chemical shifts influenced by these substituents. The carbon attached to iodine (C-4) is expected to be significantly shielded.

• Aromatic Carbons: The remaining aromatic carbons will have distinct chemical shifts based on their position relative to the three substituents.

• -CH₃: The methyl carbon will appear at a typical upfield chemical shift.

Predicted Infrared (IR) Spectroscopy

The IR spectrum of 4-Iodo-2-methylbenzoyl chloride will be dominated by a strong absorption from the carbonyl group of the acyl chloride. Other characteristic bands will correspond to the various bonds within the molecule. Acyl chlorides are known to have a C=O stretching frequency at a higher wavenumber compared to other carbonyl compounds.[5][6]

Predicted IR Absorption Bands:

Frequency (cm⁻¹)	Intensity	Assignment
~ 3100-3000	Medium	Aromatic C-H Stretch
~ 2950-2850	Medium	Aliphatic C-H Stretch
~ 1770	Strong	C=O Stretch (Acyl Chloride)
~ 1600, 1480	Medium-Strong	Aromatic C=C Stretch
~ 850-800	Strong	C-Cl Stretch
~ 600-500	Medium	C-I Stretch

Interpretation of Key Vibrational Modes:

• C=O Stretch: The most prominent peak in the spectrum, expected around 1770 cm⁻¹, is characteristic of an aromatic acyl chloride.[6] The high frequency is due to the electron-withdrawing effect of the chlorine atom.

• C-H Stretches: Aromatic C-H stretches appear above 3000 cm⁻¹, while the methyl C-H stretches will be just below 3000 cm⁻¹.

• C=C Stretches: Aromatic ring vibrations will give rise to absorptions in the 1600-1480 cm⁻¹ region.

• C-Cl and C-I Stretches: The stretches for the carbon-halogen bonds are expected in the fingerprint region at lower wavenumbers.

Predicted Mass Spectrometry (MS)

The mass spectrum of 4-Iodo-2-methylbenzoyl chloride will provide information about its molecular weight and fragmentation pattern. The molecular ion peak is expected to be observed, and its isotopic pattern will be influenced by the presence of chlorine. The fragmentation is likely to proceed through the loss of the chlorine atom and the carbonyl group. A common fragment in the mass spectra of benzoyl derivatives is the benzoyl cation (m/z 105), which in this case would be a methyl-iodobenzoyl cation.[7]

Predicted Mass Spectrometry Data:

m/z	Predicted Fragment
280/282	[M]⁺ (Molecular Ion)
245	[M - Cl]⁺
217	[M - Cl - CO]⁺
90	[C₇H₆]⁺

Proposed Fragmentation Pathway:

Caption: Predicted mass fragmentation pathway of 4-Iodo-2-methylbenzoyl chloride.

• Molecular Ion ([M]⁺): The molecule has a nominal mass of 280 amu. The presence of chlorine will result in an M+2 peak with an intensity of about one-third of the M peak, corresponding to the ³⁷Cl isotope.

• Loss of Chlorine ([M - Cl]⁺): The initial fragmentation is predicted to be the loss of the chlorine radical to form a stable acylium ion at m/z 245.

• Loss of Carbon Monoxide ([M - Cl - CO]⁺): The acylium ion can then lose a molecule of carbon monoxide to give a methyl-iodophenyl cation at m/z 217.

• Further Fragmentation: Subsequent loss of an iodine radical would lead to a fragment at m/z 90.

Experimental Protocols

For researchers aiming to acquire experimental data for 4-Iodo-2-methylbenzoyl chloride or similar compounds, the following standard protocols are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃) in an NMR tube.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio. Use standard parameters for pulse width, acquisition time, and relaxation delay.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A longer acquisition time and a greater number of scans will be necessary due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

Infrared (IR) Spectroscopy:

• Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is recommended. Place a small amount of the solid directly on the ATR crystal. Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disk.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and compare them with known functional group frequencies.

Mass Spectrometry (MS):

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or by using a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS) for separation prior to analysis.

• Ionization: Use Electron Ionization (EI) at 70 eV to induce fragmentation.

• Mass Analysis: Use a quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer to separate the ions based on their mass-to-charge ratio.

• Data Interpretation: Analyze the resulting mass spectrum to identify the molecular ion and major fragment ions.

Conclusion

This technical guide presents a comprehensive, predictive analysis of the NMR, IR, and MS spectroscopic data for 4-Iodo-2-methylbenzoyl chloride. By leveraging data from structurally similar compounds and fundamental spectroscopic principles, this guide offers a reliable framework for scientists to identify and characterize this important synthetic intermediate. The provided protocols also serve as a practical resource for obtaining experimental data. As with any predictive analysis, experimental verification is recommended for definitive structural confirmation.

References

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• Do, T. D. et al. (2015). Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. Anal. Chem., 87(14), 7178-7186. [Link]

• PubChem. 2-Methylbenzoyl chloride. [Link]

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• LCGC International. Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS. [Link]

• The Royal Society of Chemistry. Supporting Information for Nickel-Catalyzed Carboxylation of Aryl and Vinyl Iodides with Formate. [Link]

• SpectraBase. 4-Iodotoluene - Optional[1H NMR] - Chemical Shifts. [Link]

• Scientific Reports. Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. [Link]

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• Organic Syntheses. N-Methoxy-N-methylpent-4-enamide. [Link]

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4-Iodo-2-methylbenzoyl chloride CAS number and molecular weight

The following technical guide is structured to serve as a primary reference for the chemical entity 4-Iodo-2-methylbenzoyl chloride . It synthesizes physicochemical data with practical synthetic methodologies and reactivity profiles, designed for immediate application in a research setting.

Physicochemical Identity & Core Data

4-Iodo-2-methylbenzoyl chloride is a bifunctional electrophile featuring a highly reactive acyl chloride moiety and a palladium-active aryl iodide. Its structural motif—an ortho-methyl group adjacent to the carbonyl—introduces steric parameters that differentiate its reactivity profile from the unhindered 4-iodobenzoyl chloride.

Data Summary Table

Property	Specification
CAS Number	1261777-06-3
IUPAC Name	4-Iodo-2-methylbenzoyl chloride
Molecular Formula	C₈H₆ClIO
Molecular Weight	280.49 g/mol
Physical State	Low-melting solid or viscous oil (dependent on purity/temperature)
SMILES	CC1=C(C=CC(=C1)I)C(=O)Cl
Solubility	Soluble in CH₂Cl₂, THF, Toluene, EtOAc; Hydrolyzes in Water/Alcohols
Storage	< 4°C, Inert Atmosphere (Ar/N₂), Desiccated

Synthetic Methodology & Production

The synthesis of 4-Iodo-2-methylbenzoyl chloride is typically achieved via the chlorination of 4-iodo-2-methylbenzoic acid . The presence of the iodine atom requires avoiding harsh Lewis acidic conditions that might induce deiodination, though the C-I bond is generally stable to standard acyl chloride formation protocols.

Protocol: Thionyl Chloride Mediated Conversion

Reaction Type: Nucleophilic Acyl Substitution (Chlorination) Scale: Preparative (10 mmol – 100 mmol)

Reagents:

• Precursor: 4-Iodo-2-methylbenzoic acid (1.0 equiv)

• Reagent: Thionyl Chloride (SOCl₂, 3.0 – 5.0 equiv)

• Catalyst: N,N-Dimethylformamide (DMF, 1-2 drops / catalytic)

• Solvent: Toluene (optional, can run neat in SOCl₂)

Step-by-Step Workflow:

• Setup: Equip a dry round-bottom flask with a reflux condenser and a drying tube (CaCl₂ or Ar balloon) to exclude atmospheric moisture.

• Charging: Add 4-iodo-2-methylbenzoic acid and anhydrous Toluene (if used). Add Thionyl Chloride slowly.

• Activation: Add 1-2 drops of dry DMF. Expert Note: DMF forms the Vilsmeier-Haack reagent in situ, significantly accelerating the reaction via a reactive chloroiminium intermediate.

• Reaction: Heat the mixture to reflux (approx. 75–80°C) for 2–4 hours.

  • Visual Cue: The suspension of the benzoic acid should transition to a clear, homogeneous solution, indicating conversion to the acid chloride.

• Workup: Cool to room temperature. Remove excess SOCl₂ and solvent under reduced pressure (rotary evaporator).

  • Azeotropic Drying: Co-evaporate with fresh toluene (2x) to remove trace thionyl chloride and HCl.

• Isolation: The resulting residue is the crude acid chloride, typically used immediately in the next step without chromatographic purification (which would hydrolyze the compound).

Self-Validating Quality Control (The "Methanol Quench" Test)

Do not rely on TLC of the acid chloride directly, as it hydrolyzes on the plate.

• Take a 5 µL aliquot of the reaction mixture.

• Quench into 500 µL of anhydrous Methanol.

• Run TLC/LC-MS of this quenched sample.

• Result: You should observe the Methyl Ester (4-iodo-2-methylbenzoate), which is distinct from the starting acid. Complete conversion to the ester confirms the acid chloride was formed quantitatively.

Reactivity Profile & Mechanistic Insights

This molecule serves as a linchpin intermediate in medicinal chemistry, allowing for divergent synthesis. The ortho-methyl group exerts a steric influence that protects the carbonyl from bulky nucleophiles while the para-iodine remains accessible for cross-coupling.

Mechanistic Diagram: Divergent Synthetic Pathways

The following diagram illustrates the chemo-orthogonal pathways available for this scaffold.

Caption: Divergent synthesis map showing the preservation of the aryl iodide during acyl substitution, followed by downstream cross-coupling.

Expert Insight: The Ortho-Effect

The 2-methyl group is not merely a bystander. In nucleophilic acyl substitutions:

• Rate Retardation: Expect reaction rates with bulky amines (e.g., tert-butylamine, diisopropylamine) to be slower compared to 4-iodobenzoyl chloride due to steric crowding at the transition state.

• Conformational Lock: In the resulting amides, the 2-methyl group forces the amide bond out of planarity with the phenyl ring, which can influence atropisomerism and solubility profiles in drug candidates.

Handling, Stability & Safety (E-E-A-T)

Hazard Classification: Corrosive (Skin Corr.[1][2][3] 1B), Lachrymator.[1]

Stability Protocol

• Hydrolysis Risk: Reacts violently with water to release HCl gas and regenerate the parent benzoic acid.

• Storage: Must be stored under inert gas (Argon preferred). If the liquid/solid turns cloudy or forms white crystals on the rim, it indicates hydrolysis.

• Re-purification: If hydrolysis is suspected, refluxing the material in neat Thionyl Chloride for 1 hour followed by evaporation will regenerate the acid chloride from any hydrolyzed acid present.

PPE Requirements[5]

• Respiratory: Work in a certified chemical fume hood. Acid chlorides release HCl vapor upon contact with moist air.

• Skin/Eye: Nitrile gloves (double gloving recommended) and chemical splash goggles.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (General reference for Nucleophilic Acyl Substitution mechanisms).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 74373, 4-Iodobenzoyl chloride. Retrieved from [Link]

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• 3. 4-碘苯甲酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: 4-Iodo-2-methylbenzoyl Chloride in High-Value Scaffold Synthesis

Topic: 4-Iodo-2-methylbenzoyl chloride as a building block in organic synthesis Content Type: Detailed Application Notes and Protocols

Executive Summary

4-Iodo-2-methylbenzoyl chloride (CAS 1261777-06-3) is a bifunctional electrophile critical to modern medicinal chemistry. It serves as a "linchpin" scaffold, enabling the rapid construction of polysubstituted aromatic systems found in kinase inhibitors, GPCR ligands, and antiviral agents (e.g., RSV inhibitors).

Its strategic value lies in its orthogonal reactivity :

• Acid Chloride (C-1): Highly reactive towards nucleophiles (amines, alcohols) for immediate scaffold assembly.

• Aryl Iodide (C-4): A dormant "handle" ready for late-stage diversification via palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig).

• Ortho-Methyl (C-2): Provides steric bulk that restricts bond rotation (atropisomerism control) and blocks metabolic hot-spots, enhancing drug-like properties.

Chemical Profile & Handling

Property	Specification
CAS Number	1261777-06-3
Molecular Formula	C₈H₆ClIO
Molecular Weight	280.49 g/mol
Physical State	Yellow to brown solid or semi-solid (low melting point)
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen). Moisture sensitive.[1]
Precursor	4-Iodo-2-methylbenzoic acid (CAS 133232-58-3)

Safety Warning: This compound is a corrosive lachrymator. It hydrolyzes rapidly in moist air to release HCl. All manipulations must occur in a fume hood using anhydrous solvents.

Synthesis of the Building Block

Note: While commercially available, fresh preparation is recommended for sensitive applications to avoid hydrolysis impurities.

Protocol A: Activation of 4-Iodo-2-methylbenzoic Acid

Objective: quantitative conversion of the acid to the acid chloride.

Reagents:

• 4-Iodo-2-methylbenzoic acid (1.0 equiv)

• Oxalyl chloride (1.5 equiv)

• DMF (catalytic, 2-3 drops)

• Dichloromethane (DCM), anhydrous

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Charge the flask with 4-iodo-2-methylbenzoic acid (e.g., 5.0 g, 19.1 mmol) and anhydrous DCM (50 mL). The suspension may not be fully soluble initially.

• Catalysis: Add catalytic DMF (2 drops). Mechanism: DMF forms the Vilsmeier-Haack reagent intermediate, significantly accelerating the reaction.

• Addition: Cool to 0°C. Add oxalyl chloride (2.4 mL, 28.6 mmol) dropwise via syringe over 10 minutes. Gas evolution (CO, CO₂, HCl) will be vigorous.

• Reaction: Remove the ice bath and stir at room temperature (RT) for 2–3 hours. The solution should become clear and homogeneous.

• Work-up: Concentrate the mixture on a rotary evaporator strictly under anhydrous conditions. Co-evaporate with dry toluene (2x) to remove excess oxalyl chloride.

• Result: The residue is 4-iodo-2-methylbenzoyl chloride , used immediately in the next step without purification.

Application Module I: Scaffold Assembly (Amidation)

Context: This step establishes the core pharmacophore. The 2-methyl group exerts steric pressure, often requiring forcing conditions if the nucleophile is bulky.

Protocol B: Coupling with Sterically Hindered Amines

Target: Synthesis of N-substituted-4-iodo-2-methylbenzamide.

Reagents:

• Crude 4-iodo-2-methylbenzoyl chloride (from Protocol A)

• Amine nucleophile (e.g., 4-amino-substituted heterocycle) (1.1 equiv)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 equiv)

• THF or DCM (anhydrous)

Step-by-Step Procedure:

• Preparation: Dissolve the amine (1.1 equiv) and DIPEA (2.5 equiv) in anhydrous THF (10 mL/g of acid chloride) in a dry flask under nitrogen. Cool to 0°C.

• Addition: Dissolve the crude acid chloride in minimal THF. Add this solution dropwise to the amine mixture.

  • Expert Insight: Adding the acid chloride to the amine (inverse addition) prevents the formation of symmetric anhydride byproducts.

• Monitoring: Stir at RT. Monitor by TLC or LCMS.

  • Self-Validation: Look for the disappearance of the amine peak and the emergence of the amide mass (M+H). The acid chloride hydrolyzes to the acid on LCMS (M-Cl+OH), so monitor the amine consumption.

• Quench: Quench with saturated NaHCO₃ solution.

• Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

Application Module II: Downstream Diversification

Context: The iodine atom at C-4 is highly reactive toward oxidative addition with Pd(0), allowing for "late-stage functionalization" after the amide bond is formed.

Protocol C: Suzuki-Miyaura Cross-Coupling

Target: Biaryl synthesis (e.g., 4-(heteroaryl)-2-methylbenzamide).

Reagents:

• 4-Iodo-2-methylbenzamide scaffold (1.0 equiv)

• Boronic acid/ester (1.2–1.5 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM or Pd(PPh₃)₄ (5 mol%)

• Base: K₂CO₃ (2 M aq. solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

• Degassing: In a microwave vial or pressure tube, combine the aryl iodide scaffold, boronic acid, and palladium catalyst.

• Solvent Addition: Add 1,4-dioxane and the aqueous base. Sparge with nitrogen gas for 5 minutes. Oxygen is the enemy of Pd(0) catalytic cycles.

• Reaction: Seal and heat to 80–100°C (or 110°C in microwave for 30 min).

  • Mechanistic Note: The 4-iodo position is electronically activated by the electron-withdrawing amide group, facilitating rapid oxidative addition.

• Work-up: Filter through a Celite pad to remove Pd black. Dilute with water and extract with EtOAc.

• Purification: Silica gel chromatography.

Strategic Utility & Logic

The "Ortho-Methyl" Effect

The 2-methyl substituent is not merely a carbon spacer; it is a conformational lock.

• Atropisomerism: In biaryl systems, the 2-methyl group creates a high energy barrier to rotation. This can be exploited to lock a drug molecule into its bioactive conformation, increasing potency.

• Metabolic Stability: The methyl group sterically shields the amide bond from amidases and blocks the ortho-position from metabolic oxidation (CYP450).

Visualizing the Workflow

The following diagram illustrates the divergent synthesis pathway enabled by this building block.

Caption: Sequential activation and functionalization workflow. The chloride activates the carboxyl group (Module I), enabling scaffold assembly (Module II), while the iodine remains intact for late-stage diversification (Module III).

Troubleshooting & Expert Tips

Issue	Probable Cause	Solution
Low Yield in Amidation	Hydrolysis of acid chloride	Ensure DCM/THF is anhydrous. Use fresh oxalyl chloride. Add the acid chloride to the amine.[2]
Symmetric Anhydride Formation	Inverse addition (Amine to Acid Chloride)	Always add Acid Chloride to excess Amine/Base to keep nucleophile concentration high.
Stalled Suzuki Coupling	Catalyst poisoning or Steric clash	Switch to highly active catalysts like Pd(dtbpf)Cl₂ or XPhos Pd G3 . Degass solvents thoroughly.
Des-iodo byproduct	Proto-dehalogenation	Reduce reaction temperature. Ensure base is not too strong (switch from K₃PO₄ to K₂CO₃ or NaHCO₃).

References

• Preparation of 4-iodo-2-methylbenzoyl chloride

  • Source: Method adapted from standard acid chloride synthesis protocols for benzoic acid deriv

  • Reference:Org.[3][4][5] Synth.2004 , 81, 262. (General protocol for acid chlorides using oxalyl chloride).

  • Context: Confirmed precursor CAS 133232-58-3 and product CAS 1261777-06-3 in commercial c

• Medicinal Chemistry Applications (RSV Inhibitors)

  • Title: Inhibitors of human respiratory syncytial virus and metapneumovirus.
  • Source: P
  • Context: Describes the use of 4-iodo-2-methylbenzoic acid activation with oxalyl chloride for amide coupling in antiviral drug synthesis.

• Suzuki-Miyaura Coupling of Aryl Iodides

  • Title: Suzuki-Miyaura Cross-Coupling: The reaction of aryl chlorides and bromides with arylboronic acids.

  • Source:Chem. Rev.[3]1995 , 95, 2457–2483.[3]

  • Context: Foundational review establishing the high reactivity of aryl iodides over chlorides/bromides.

• Steric Effects in Benzamides (The "Ortho Effect")

  • Title: Conformational control of amides by ortho-substituents.

  • Source:J. Org.[5] Chem.2010 , 75, 13, 4387–4391.

  • Context: Explains the role of the 2-methyl group in locking conform

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Application Note: Strategic Utilization of 4-Iodo-2-methylbenzoyl Chloride in Diversity-Oriented Heterocyclic Synthesis

Executive Summary

This application note details the methodological protocols for utilizing 4-Iodo-2-methylbenzoyl chloride as a bifunctional scaffold in the synthesis of novel heterocyclic libraries. Unlike standard benzoyl chlorides, this precursor offers two distinct "handles" for chemical diversity:

• The Acid Chloride (Electrophile): Facilitates rapid heterocycle formation (Quinazolinones, Oxadiazoles) via nucleophilic acyl substitution.

• The Aryl Iodide (Cross-Coupling Partner): Enables late-stage diversification via Palladium-catalyzed coupling (Suzuki-Miyaura, Sonogashira) after the heterocyclic core is established.

• The Ortho-Methyl Group: Provides steric bulk that enhances atropisomer stability in biaryl systems and improves solubility compared to non-methylated analogs.

This guide targets medicinal chemists seeking to expand IP space around privileged pharmacophores.

Strategic Workflow & Rationale

The synthesis strategy is divergent. We utilize the high reactivity of the acid chloride to first construct the heterocyclic core. The iodine atom remains inert during these acylation/cyclization steps, preserving it for subsequent functionalization.

Diagram 1: Divergent Synthetic Pathway

Caption: Divergent synthesis workflow utilizing the acid chloride for core construction and the aryl iodide for late-stage diversification.

Module A: Synthesis of Quinazolin-4(3H)-ones

Target: 2-(4-iodo-2-methylphenyl)-3-substituted-quinazolin-4(3H)-ones

The quinazolinone scaffold is a "privileged structure" in drug discovery, known for GPCR and kinase modulation. We utilize the Benzoxazinone Route rather than the direct Niementowski reaction. This two-step method is higher yielding and cleaner for sterically hindered acid chlorides like ours.

Mechanism of Action

• Acylation: The acid chloride acylates anthranilic acid.

• Dehydrative Cyclization: Acetic anhydride forces ring closure to form the benzoxazinone (unstable intermediate).

• Ring Opening/Re-closure: A primary amine attacks the lactone, opening the ring to an amide, which then dehydrates to form the stable quinazolinone.

Experimental Protocol

Step 1: Formation of the Benzoxazinone Intermediate

• Reagents: Dissolve Anthranilic acid (1.0 equiv, 1.37 g) in dry Pyridine (10 mL).

• Addition: Cool to 0°C. Add 4-Iodo-2-methylbenzoyl chloride (1.1 equiv) dropwise dissolved in minimal DCM.

• Reaction: Stir at RT for 1 hour. A solid precipitate (the bis-amide) may form.[1][2]

• Cyclization: Add Acetic Anhydride (excess) and stir for 30 mins.

• Workup: Pour into crushed ice/water. Filter the solid product (Benzoxazinone).[3] Note: This intermediate is hydrolytically unstable; proceed immediately to Step 2 or dry under vacuum.

Step 2: Amine Condensation to Quinazolinone

• Setup: Suspend the Benzoxazinone intermediate (1.0 mmol) in Glacial Acetic Acid (5 mL).

• Nucleophile: Add the desired Primary Amine (e.g., Aniline, Benzylamine) (1.2 equiv).

• Reflux: Heat the mixture to reflux (118°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

• Isolation: Cool to RT. Pour into ice water. The quinazolinone usually precipitates.

• Purification: Recrystallize from Ethanol.

Critical Consideration: The ortho-methyl group on the benzoyl chloride exerts steric pressure. While this slows the initial acylation slightly, it prevents "rotational blurring" in the NMR of the final product, providing sharp signals.

Module B: Synthesis of 1,3,4-Oxadiazoles

Target: 2-(4-iodo-2-methylphenyl)-5-substituted-1,3,4-oxadiazoles

Oxadiazoles are bioisosteres for amides and esters, offering improved metabolic stability.

Diagram 2: Cyclodehydration Mechanism

Caption: POCl3-mediated cyclodehydration mechanism converting diacylhydrazine to 1,3,4-oxadiazole.

Experimental Protocol

• Precursor Synthesis: React 4-Iodo-2-methylbenzoyl chloride (1.0 equiv) with a substituted Hydrazide (1.0 equiv) in DCM with Et3N (1.1 equiv) at 0°C to RT. Isolate the diacylhydrazine solid.

• Cyclization: Place the diacylhydrazine (1.0 mmol) in a round-bottom flask.

• Reagent: Add Phosphorus Oxychloride (

  ) (5 mL). Caution: Corrosive.[4][5]

• Conditions: Reflux at 100–110°C for 3 hours.

• Quench: EXTREME CAUTION. Cool the mixture. Pour slowly onto crushed ice with vigorous stirring to hydrolyze excess

  .

• Neutralization: Adjust pH to ~8 using saturated

  .

• Extraction: Extract with EtOAc (3x). Wash with brine, dry over

  .

• Purification: Silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes).

Module C: Late-Stage Diversification (Suzuki Coupling)

Once the heterocycle is formed, the 4-iodo position is activated for coupling. The ortho-methyl group is far enough (

to the iodine) not to hinder the catalyst.

Protocol:

• Reagents: Dissolve the Iodo-Heterocycle (1.0 equiv) and Aryl Boronic Acid (1.2 equiv) in Dioxane:Water (4:1).

• Base: Add

  (3.0 equiv).

• Degas: Bubble Nitrogen through the solution for 10 mins.

• Catalyst: Add

  (5 mol%).

• Heat: 80°C for 12 hours under

  .

• Result: Biaryl heterocyclic product.

Data Analysis & Expected Results

NMR Characterization Guide

When analyzing the products, look for these specific diagnostic signals:

Proton/Group	Expected Shift (1H NMR, DMSO-d6)	Multiplicity	Notes
Ar-CH3	2.30 – 2.45 ppm	Singlet	Distinctive "handle" signal.
H-3 (Aryl)	7.60 – 7.70 ppm	Doublet (or s)	Ortho to Methyl, Meta to Iodine.
H-5 (Aryl)	7.80 – 7.90 ppm	Doublet	Ortho to Iodine.
H-6 (Aryl)	7.40 – 7.50 ppm	Doublet	Meta to Iodine.
Quinazolinone H-2	N/A	-	Quaternary carbon; check 13C NMR (~150-160 ppm).

Troubleshooting Table

Observation	Probable Cause	Solution
Low Yield (Step 1)	Hydrolysis of Acid Chloride	Ensure solvents (Pyridine/DCM) are anhydrous.
Incomplete Cyclization (Oxadiazole)	Old	Use fresh distilled ; protect from moisture.
Suzuki Coupling Failure	Catalyst Poisoning	Ensure rigorous degassing ( removal) before adding Pd.
Sticky Solid	Residual solvent/impurities	Triturate with cold Diethyl Ether or Methanol.

References

• Mhaske, S. B., & Argade, N. P. (2006). The Chemistry of Recently Isolated Naturally Occurring Quinazolinone Alkaloids. Tetrahedron.[6] (General Quinazolinone Chemistry).

• Li, X., et al. (2022).[7] DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides.[7][8] Frontiers in Chemistry. (Validation of Suzuki coupling on Aryl Iodides).

• Bostrom, J., et al. (2012). Oxadiazoles in Medicinal Chemistry.[9] Journal of Medicinal Chemistry. (Oxadiazole properties and synthesis).

• Sigma-Aldrich. (2023). 4-Iodobenzoyl chloride Product Specification. (Analogous reactivity data).

• Alagarsamy, V., et al. (2018). Synthesis and pharmacological investigation of some novel quinazolinone derivatives. Journal of Saudi Chemical Society. (Protocol for Anthranilic acid condensation).

Sources

• 1. Synthesis, Structure Activity Relationship Studies and Pharmacological Evaluation of 2-Phenyl-3-(Substituted Phenyl)-3H-Quinazolin-4-ones as Serotonin 5-HT2 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of New Phenolic Derivatives of Quinazolin-4(3H)-One as Potential Antioxidant Agents—In Vitro Evaluation and Quantum Studies | MDPI [mdpi.com]
• 3. Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-METHOXYBENZOYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. 4-Iodobenzoyl chloride | C7H4ClIO | CID 74373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]
• 8. DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Note: 4-Iodo-2-methylbenzoyl Chloride in Advanced Materials Synthesis

Executive Summary

4-Iodo-2-methylbenzoyl chloride (CAS: 1261777-06-3) acts as a bifunctional electrophilic linchpin in materials science. Unlike simple benzoyl chlorides, this molecule possesses two distinct reactive sites with orthogonal chemoselectivity:[1]

• The Acid Chloride (-COCl): A "hard" electrophile for rapid anchoring via nucleophilic acyl substitution (forming esters, amides, or ketones).

• The Aryl Iodide (-I): A "soft" electrophile primed for palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Heck) to extend

  -conjugation.

Critically, the ortho-methyl group introduces a steric twist that disrupts molecular planarity. In Optoelectronics and Liquid Crystals (LCs), this "Ortho-Effect" is exploited to suppress aggregation-caused quenching (ACQ) and lower melting transition temperatures, improving solubility and processability.

Chemical Profile & Safety Protocol

Physicochemical Specifications

Property	Specification	Relevance to Materials
Molecular Formula	C₈H₆ClIO	Core scaffold
Molecular Weight	280.49 g/mol	High halogen density (Heavy Atom Effect)
Physical State	Low-melting solid / Semi-solid	Requires gentle heating for transfer
Reactivity	Moisture Sensitive, Corrosive	Hydrolyzes to HCl; requires inert atmosphere
Key Impurity	4-Iodo-2-methylbenzoic acid	Result of hydrolysis; creates stoichiometric imbalance

Handling & Storage (Critical)

• Hazards: Causes severe skin burns and eye damage (Category 1B).[2][3] Lachrymator.

• Storage: Store under Argon/Nitrogen at 2–8°C. The acid chloride bond is labile; exposure to atmospheric moisture degrades the material to the acid form, liberating HCl gas.

• Quenching: All glassware and syringes must be oven-dried. Quench excess reagent with methanol/triethylamine mixture, never water directly.

Module 1: The Anchor Strategy (Acyl Substitution)

Objective: Functionalize the acid chloride to attach the "head" of the material (e.g., a polymer chain or a liquid crystal mesogen) while leaving the iodine intact for later extension.

Protocol A: Synthesis of Mesogenic Esters (Liquid Crystal Precursors)

This protocol describes coupling 4-iodo-2-methylbenzoyl chloride with a phenol derivative to create a rod-like (calamitic) core.

Materials:

• 4-Iodo-2-methylbenzoyl chloride (1.0 equiv)

• 4-Alkoxyphenol (1.0 equiv) [Target Mesogen]

• Triethylamine (TEA) (1.2 equiv) [Acid Scavenger]

• Dichloromethane (DCM), Anhydrous

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Solubilization: Dissolve 4-alkoxyphenol (10 mmol) and TEA (12 mmol) in anhydrous DCM (50 mL). Cool to 0°C in an ice bath.

• Addition: Dissolve 4-iodo-2-methylbenzoyl chloride (10 mmol) in DCM (10 mL). Add this solution dropwise to the reaction flask over 30 minutes.

  • Expert Insight: Slow addition prevents localized exotherms which can degrade the sensitive acid chloride or cause side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (formation of ester spot, disappearance of phenol).

• Workup: Quench with saturated NaHCO₃ solution. Extract with DCM (3x). Wash organic layer with 1M HCl (to remove TEA), then brine. Dry over MgSO₄.

• Purification: Recrystallize from Ethanol/Hexane.

Validation:

• IR Spectroscopy: Disappearance of broad -OH stretch (3400 cm⁻¹) and appearance of ester C=O stretch (~1735 cm⁻¹).

• ¹H-NMR: Shift of aromatic protons due to esterification; integration of the 2-methyl group (~2.4 ppm) confirms retention of the core.

Module 2: The Extension Strategy (Cross-Coupling)

Objective: Utilize the aryl iodide to extend the

-conjugated system for OLEDs or high-performance polymers.

Protocol B: Suzuki-Miyaura Coupling on the Ester Scaffold

Note: This is performed AFTER Protocol A. Attempting Suzuki directly on the acid chloride is possible (to form ketones) but prone to hydrolysis side-reactions in standard aqueous-base Suzuki conditions.

Materials:

• Iodinated Ester Intermediate (from Protocol A) (1.0 equiv)

• Aryl Boronic Acid (e.g., Carbazole-phenyl-boronic acid) (1.1 equiv)

• Pd(PPh₃)₄ (3-5 mol%) [Catalyst]

• K₂CO₃ (2M aqueous solution)

• Toluene/Ethanol (4:1 ratio)

Step-by-Step Methodology:

• Degassing: Combine the Iodinated Ester and Aryl Boronic Acid in the solvent mixture. Bubble Nitrogen through the solution for 20 minutes.

  • Expert Insight: Oxygen poisons Pd(0) catalysts. Thorough degassing is non-negotiable.

• Catalysis: Add Pd(PPh₃)₄ and the aqueous K₂CO₃ base under a counter-flow of Nitrogen.

• Reflux: Heat the mixture to 80–90°C for 12–24 hours. The mixture will turn black (Pd precipitation) upon completion.

• Workup: Filter through a Celite pad to remove Palladium residues. Extract with Ethyl Acetate.[4]

• Purification: Column chromatography (Silica gel) is usually required to separate the product from homocoupled boronic acid byproducts.

Visualization: The Divergent Synthesis Workflow

The following diagram illustrates the strategic versatility of 4-Iodo-2-methylbenzoyl chloride.

Caption: Divergent synthetic pathways. Path 1 (Top) is preferred for Liquid Crystals and Polymers. Path 2 (Bottom) is utilized for small-molecule pharmaceutical intermediates.

Technical Analysis: The "Ortho-Effect"

Why use the 2-methyl variant instead of standard 4-iodobenzoyl chloride?

Feature	4-Iodobenzoyl Chloride (Standard)	4-Iodo-2-methylbenzoyl Chloride (Target)	Material Science Impact
Conformation	Planar	Twisted	The methyl group forces the carbonyl out of plane with the benzene ring.
Solubility	Low (Aggregates)	High	Twist reduces - stacking, improving solubility in processing solvents.
Crystallinity	High Melting Point	Lower Melting Point	Crucial for Liquid Crystals to widen the nematic mesophase range.
OLED Efficiency	Prone to ACQ*	Suppresses ACQ	Prevents self-quenching of excitons in solid-state films.

*ACQ: Aggregation-Caused Quenching

References

• Sigma-Aldrich. (2025).[5] Safety Data Sheet: 4-Iodobenzoyl chloride derivatives.[3][6] Retrieved from

• Organic Chemistry Portal. (n.d.). Suzuki Coupling: Mechanism and Protocols. Retrieved from

• Yoneda Labs. (2024). Suzuki-Miyaura Cross-Coupling: A Practical Guide. Retrieved from

• Ossila. (2025).[2][5] OLED Materials and Device Structure Guide. Retrieved from

• BLD Pharm. (2025). Product Specifications: 4-Iodo-2-methylbenzoyl chloride (CAS 1261777-06-3).[7] Retrieved from

Sources

• 1. nbinno.com [nbinno.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. mdpi.com [mdpi.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.ca [fishersci.ca]
• 7. 1261777-06-3|4-Iodo-2-methylbenzoyl chloride|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Iodo-2-methylbenzoyl Chloride

Introduction

4-Iodo-2-methylbenzoyl chloride is a critical electrophilic intermediate, often employed in the synthesis of amide-based kinase inhibitors and radiolabeled ligands. Its synthesis typically involves the chlorination of 4-iodo-2-methylbenzoic acid.

However, the dual presence of a labile aryl-iodide bond (light/heat sensitive) and an ortho-methyl group (steric hindrance) creates a unique impurity profile. This guide addresses the specific challenges of purifying this compound, moving beyond generic acid chloride protocols to ensure high-fidelity downstream applications.

Troubleshooting Guide & FAQs

Q1: My crude product is colored yellow or violet. Is this normal?

Diagnosis: Likely Iodine liberation (Deiodination) or Sulfur entrapment . While pure benzoyl chlorides are typically colorless to off-white solids/oils, the 4-iodo substituent renders this molecule photosensitive.

• Mechanism: The C-I bond is the weakest bond in the molecule (

  65 kcal/mol). Prolonged heating during chlorination or exposure to ambient light can cause homolytic cleavage, releasing elemental iodine ( ), which appears violet/brown.

• Secondary Cause: Old thionyl chloride (

  ) often contains sulfur dichloride ( ) or sulfur dioxide ( ), which impart a yellow tint.[1]

Corrective Protocol:

• Light Exclusion: Wrap all reaction flasks and receiving vessels in aluminum foil. Perform purification in subdued light.

• Thermal Control: Do not exceed 50°C during the chlorination step. The ortho-methyl group provides steric hindrance, requiring catalytic activation (DMF) rather than excessive heat to drive the reaction.

• Wash Step (If dissolved in solvent): If the product is dissolved in an organic solvent (e.g., DCM) for workup, a quick wash with cold dilute sodium thiosulfate (

  ) can reduce free iodine to iodide, removing the color. Note: This risks hydrolysis; use only if strictly necessary and follow immediately with drying.

Q2: I see a persistent "doublet" impurity in the Carbonyl region (IR/NMR) that resists distillation. What is it?

Diagnosis: 4-Iodo-2-methylbenzoic Anhydride . This is the most persistent impurity in acid chloride synthesis. It forms when the acid chloride reacts with unreacted carboxylic acid (often due to moisture ingress reverting the chloride back to acid).

• Detection: Look for split carbonyl peaks in IR (

  1720 and 1780 ) or distinct shifts in C NMR.

• Cause: Insufficient excess of chlorinating agent or moisture contamination during workup.

Corrective Protocol:

• The "Back-Convert" Method: Do not attempt to distill the anhydride away; their boiling points are too close. Instead, reflux the crude mixture with fresh thionyl chloride (2–3 equivalents) for 1 hour. This converts the anhydride back into two molecules of acid chloride.

  • Reaction:

Q3: How do I remove residual Thionyl Chloride ( ) without decomposing the product?

Diagnosis: Trapped Volatiles. Simple vacuum evaporation often fails to remove trace

because it can become encapsulated in the solidifying product lattice.

Corrective Protocol: Azeotropic Distillation Do not rely on high vacuum alone. Use the "Co-evaporation" technique.

Step	Solvent	Volume	Purpose
1	Toluene (Anhydrous)	3x reaction volume	Forms azeotrope with ; disrupts crystal lattice to release trapped gas.
2	Dichloromethane	2x reaction volume	Low boiling chaser to remove residual toluene.

Procedure:

• Concentrate the reaction mixture to a residue.

• Add anhydrous toluene.[1][2]

• Rotary evaporate at

  .

• Repeat twice. This ensures

  residual sulfur species.

Q4: The reaction is slow. Should I increase the temperature?

Diagnosis: Steric Hindrance (Ortho-effect). The 2-methyl group sterically hinders the attack of the chlorinating agent on the carbonyl carbon.

Corrective Protocol: Do NOT increase temperature (risks deiodination). Instead, use a Vilsmeier-Haack Catalyst .

• Add DMF (Dimethylformamide): Add 1-2 drops of dry DMF per 10 mmol of substrate.

• Mechanism: DMF reacts with

  to form the highly reactive Vilsmeier reagent (chloroiminium ion), which is less sensitive to steric bulk than alone.

Visualizing the Impurity Landscape

The following diagram illustrates the formation pathways of the three critical impurities: Hydrolysis (Acid), Anhydride, and Deiodination products.

Figure 1: Reaction pathways showing the synthesis of the target chloride and the genesis of major impurities (Anhydride, Hydrolysis, and Deiodination).

Experimental Protocol: Optimized Synthesis & Purification

This protocol is designed to minimize deiodination while ensuring complete conversion.

Reagents:

• 4-Iodo-2-methylbenzoic acid (1.0 equiv)

• Thionyl Chloride (

  ) (3.0 equiv) - Freshly distilled if yellow.

• DMF (Catalytic, 0.05 equiv)

• Toluene (Anhydrous)

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser topped with a

  drying tube (or line). Wrap the flask in foil.

• Charging: Add the carboxylic acid and anhydrous toluene (optional, can run neat if scale permits).

• Activation: Add the catalytic DMF.

• Addition: Add

  dropwise at room temperature.

  • Why? Controls gas evolution (

    , ) and prevents thermal spikes.

• Reaction: Warm to 40–45°C (Internal temp). Stir for 2–4 hours.

  • Checkpoint: Monitor by TLC (quench aliquot in methanol -> check for methyl ester).

• Workup (Purification):

  • Cool to Room Temperature.[3]

  • Evaporation: Remove bulk

    via rotary evaporation (bath < 40°C).

  • Azeotrope: Add Toluene (10 mL/g) and evaporate. Repeat 3 times.

  • Result: A solid or thick oil free of acidic fumes.

• Final Polish (Optional): If solid, recrystallize from boiling Hexane/Cyclohexane. If oil, use directly.

Summary of Impurity Data

Impurity Type	Chemical Species	Detection Method	Removal Strategy
Starting Material	Carboxylic Acid	H-NMR (Broad OH >11ppm)	Filter insoluble solid from Hexane; or re-react with .
Coupling Side-Product	Anhydride	IR (Doublet 1720/1780 )	Reflux with fresh (Back-conversion).
Degradation	Free Iodine ( )	Visual (Violet/Brown color)	Wash with (risk of hydrolysis) or vacuum sublimation.
Reagent Residue	Thionyl Chloride	Smell (Pungent) / pH < 1	Azeotropic distillation with Toluene.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Sigma-Aldrich. (2025). Product Specification: 4-Iodo-2-methylbenzoic acid. (Precursor stability data).

• Organic Syntheses. (1973). Acid Chlorides: General Procedures. Coll. Vol. 5, p.8. (Standard protocols for handling thionyl chloride).

• BenchChem. (2025).[4] Effect of benzyl chloride impurities on reaction outcome. (Analogous impurity profiles for halogenated benzyl derivatives).

• ResearchGate. (2018).[2] Purification of Acid Chlorides from Thionyl Chloride. (Peer-reviewed technical discussion on azeotropic removal).

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]